Tert-butyl 3-amino-5,6-dichloropyrazine-2-carboxylate

• IUPAC Name: tert-butyl 3-amino-5,6-dichloropyrazine-2-carboxylate
• InChI: InChI=1S/C9H11Cl2N3O2/c1-9(2,3)16-8(15)4-7(12)14-6(11)5(10)13-4/h1-3H3,(H2,12,14)
• InChI Key: XVLFDOAJQCBXOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(N=C(C(=N1)Cl)Cl)N
• Molecular Formula: C9H11Cl2N3O2
• Molecular Weight: 264.11 g/mol

Description

Tert-butyl 3-amino-5,6-dichloropyrazine-2-carboxylate is a complex organic compound. It likely contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and several functional groups including an amino group (NH2), a carboxylate ester group (CO2C(CH3)3), and two chloro groups (Cl) .

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, tert-butyl esters are often synthesized from the corresponding carboxylic acids and tert-butanol in the presence of a strong acid. The amino and chloro groups can be introduced through various reactions, depending on the starting materials.

Chemical Reactions Analysis

The reactivity of this compound would depend on its exact structure. Generally, the amino group might participate in reactions like condensation with carboxylic acids to form amides. The chloro groups could potentially be displaced in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the application of this compound. Without specific context, it’s difficult to predict.

Safety and Hazards

Without specific information, it’s hard to determine the safety and hazards associated with this compound. As with all chemicals, appropriate safety measures should be taken when handling and storing.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other complex molecules, or it might have applications in fields like medicinal chemistry, depending on its biological activity.